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Compound of Interest

Compound Name: Aniline phosphate

Cat. No.: B7779855

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive overview of the available health and
safety information for aniline phosphate. Due to a lack of specific toxicological data for aniline
phosphate, this guide heavily relies on data for aniline, a primary component of the substance.
The toxicological properties of the salt form may differ. All personnel handling this chemical
should consult the most recent Safety Data Sheet (SDS) and follow all institutional and
regulatory safety protocols.

Executive Summary

Aniline phosphate is a chemical compound that, while having limited specific safety and
toxicological data, is composed of aniline and phosphoric acid. Aniline is a well-studied
aromatic amine with known toxic properties. This guide synthesizes the available information to
provide a thorough understanding of the potential hazards, handling procedures, and
emergency responses associated with aniline phosphate, drawing necessary inferences from
the extensive data on aniline.

Chemical and Physical Properties

Limited specific data is available for aniline phosphate. The properties of its main component,
aniline, are provided below for reference.
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Property Aniline Data Reference

Yellowish to brownish oily

Appearance o [1]
liquid

Odor Musty, fishy odor [1]

Molecular Formula C6H7N.xH304P [2]

188.10 g/mol (for
Molecular Weight Aniline;phosphate [3]
C6H7NOA4P-3)

Boiling Point 184°C [1][4]
Melting Point -6°C [11[4]
Flash Point 70°C (158°F) [5]
Solubility in Water Slightly soluble [1][4]
Vapor Density 3.22 (Heavier than air) [4]

Toxicological Data

The majority of the following toxicological data pertains to aniline. It is crucial to handle aniline
phosphate with the same level of caution.

-

Endpoint Species Route Value Reference
LD50 Rat Oral 250 mg/kg [61[7]
LD50 Mouse Oral 464 mg/kg [6]
LD50 Rabbit Dermal 820 mg/kg [6][7]
) 175 ppm (7
LC50 Mouse Inhalation [6]
hours)
) 3.3mg/L (4
LC50 Rat Inhalation
hours)
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Chronic Toxicity and Carcinogenicity

o Carcinogenicity: Aniline is classified as a Group 3 carcinogen (Not classifiable as to its
carcinogenicity to humans) by the IARC.[6][8][9] However, the US EPA has classified aniline
as a probable human carcinogen (Group B2).[9][10] Studies in rats have shown an increased
incidence of spleen cancer after oral administration of aniline hydrochloride.[9][10]

e Mutagenicity: Aniline has shown mutagenic effects in mammalian somatic cells and
bacteria/yeast.[6] It is suspected of causing genetic defects.[7][11][12]

o Target Organs: Repeated or prolonged exposure to aniline may cause damage to the blood,
kidneys, liver, bladder, spleen, cardiovascular system, and central nervous system (CNS).[6]

[7]

- ional imits § i

Organization Limit Value Reference
OSHA PEL (8-hr TWA) 5 ppm (19 mg/m3) [13][14]
ACGIH TLV (8-hr TWA) 2 ppm (7.6 mg/m3) [71[13][14]
NIOSH REL Lowest feasible [13][14]

concentration

Experimental Protocols

Detailed experimental protocols for aniline phosphate are not readily available in the public
domain. The toxicological data for aniline presented in this guide are derived from standardized
studies, the general methodologies of which are described below.

Acute Oral Toxicity (LD50) Study

A typical acute oral toxicity study, such as those conducted on rats, follows OECD Guideline
423. The protocol involves the following general steps:

» Animal Selection: Healthy, young adult rats of a specific strain are chosen and acclimatized

to laboratory conditions.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://oxfordlabfinechem.com/msds/ANILINE%20AR.pdf
https://wwwn.cdc.gov/TSP/MMG/MMGDetails.aspx?mmgid=448&toxid=79
https://wwwn.cdc.gov/TSp/ToxFAQs/ToxFAQsDetails.aspx?faqid=449&toxid=79
https://wwwn.cdc.gov/TSp/ToxFAQs/ToxFAQsDetails.aspx?faqid=449&toxid=79
https://www.ncbi.nlm.nih.gov/books/NBK222410/
https://wwwn.cdc.gov/TSp/ToxFAQs/ToxFAQsDetails.aspx?faqid=449&toxid=79
https://www.ncbi.nlm.nih.gov/books/NBK222410/
https://oxfordlabfinechem.com/msds/ANILINE%20AR.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25179.pdf
https://www.sia-toolbox.net/sites/default/files/2023-11/ToT%20on%20National%20Chemical%20Management%20Guideline%20Application_Aniline_SDS.pdf
https://www.pentachemicals.eu/data/Bezpecnostni_listy/en/Aniline_0054_5.0.pdf
https://oxfordlabfinechem.com/msds/ANILINE%20AR.pdf
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25179.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://www.cdc.gov/niosh/idlh/62533.html
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25179.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://www.cdc.gov/niosh/idlh/62533.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0135.pdf
https://www.cdc.gov/niosh/idlh/62533.html
https://www.benchchem.com/product/b7779855?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7779855?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Dose Administration: A single dose of the test substance (aniline) is administered by gavage
to the animals. Multiple dose levels are tested.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight
changes over a 14-day period.

Necropsy: All animals are subjected to a gross necropsy at the end of the observation
period.

Data Analysis: The LD50 value is calculated using statistical methods.

Skin Sensitization Study

A common method for assessing skin sensitization is the Guinea Pig Maximization Test (OECD
Guideline 406).

Induction Phase: The test substance is administered to guinea pigs by intradermal injection
and topical application to induce a hypersensitive state.

Challenge Phase: After a rest period, the animals are challenged with a non-irritating
concentration of the test substance applied topically.

Evaluation: The skin reaction at the challenge site is scored and compared to a control group
to determine the sensitization potential.

Health and Safety Information
Hazard Identification

Due to the lack of specific data for aniline phosphate, the hazards associated with aniline

should be considered.[15] Aniline is:

Toxic if swallowed, in contact with skin, or if inhaled.[7][11][12]
A cause of serious eye damage.[7][11][12]
A potential skin sensitizer.[7]

Suspected of causing genetic defects and cancer.[7][11][12]
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e A cause of damage to organs through prolonged or repeated exposure.[7][11][12]

First Aid Measures

Exposure Route First Aid Procedure Reference

Move the victim to fresh air. If
breathing is difficult, give

Inhalation oxygen. If not breathing, give [6][16]
artificial respiration and seek

immediate medical attention.

Immediately remove
contaminated clothing. Wash

Skin Contact the affected area with soap [6][16]
and plenty of water. Seek

medical attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, holding eyelids open.
Eye Contact ] [6][16]
Remove contact lenses if
present and easy to do. Seek

immediate medical attention.

Do NOT induce vomiting.
Rinse mouth with water. Never
) give anything by mouth to an
Ingestion , [16]
unconscious person. Call a
poison control center or doctor

immediately.

Handling and Storage

o Handling: Handle in a well-ventilated area, preferably in a chemical fume hood.[7][16] Wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety
goggles, and a lab coat.[16] Avoid formation of dust and aerosols.[16]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[5][16]
Keep away from heat, sparks, and open flames.[5] Store away from incompatible materials
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such as oxidizing agents, acids, and bases.[7][17]

Personal Protective Equipment (PPE)

Protection Type Specification Reference

Tightly fitting safety goggles or
Eye/Face Protection gty ] g ¥ 9099 [16]
a face shield.

Chemical-resistant gloves
) ) (e.g., butyl rubber, Viton). A lab
Skin Protection ) [16][17]
coat or other protective

clothing is required.

If exposure limits are exceeded
) ) or irritation is experienced, use
Respiratory Protection ) ) [16]
a full-face respirator with an

appropriate cartridge.

Visualizations
Emergency Response Workflow

Caption: Emergency first aid procedures for aniline phosphate exposure.

Chemical Handling and Storage Logic

Caption: Safe handling and storage workflow for aniline phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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